Cas no 39825-36-0 (b-Alanine, 1-methylethyl ester)

β-Alanine 1-methylethyl ester is a derivative of β-alanine, featuring an isopropyl ester group that enhances its solubility and reactivity in organic synthesis. This compound is particularly valuable in peptide and pharmaceutical research, where ester-protected intermediates are often required for controlled coupling reactions. The isopropyl ester group offers improved stability compared to simpler alkyl esters, reducing unwanted hydrolysis during processing. Additionally, its moderate lipophilicity facilitates purification and handling in non-aqueous systems. The compound serves as a versatile building block for modifying β-alanine-based structures, enabling tailored physicochemical properties in target molecules. Its utility extends to applications in medicinal chemistry and material science, where precise functionalization is critical.
b-Alanine, 1-methylethyl ester structure
39825-36-0 structure
Product Name:b-Alanine, 1-methylethyl ester
CAS No:39825-36-0
MF:C6H14ClNO2
MW:167.633861064911
CID:298442
PubChem ID:42920716
Update Time:2025-08-03

b-Alanine, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • b-Alanine, 1-methylethyl ester
    • isopropyl 3-aminopropanoate
    • ISOPROPYL 3-AMINOPROPANOATE HYDROCHLORIDE
    • propan-2-yl 3-aminopropanoate,hydrochloride
    • AKOS026727616
    • propan-2-yl 3-aminopropanoate;hydrochloride
    • Propan-2-yl beta-alaninate--hydrogen chloride (1/1)
    • MFCD08457600
    • SCHEMBL593628
    • propan-2-yl 3-aminopropanoate hydrochloride
    • EN300-23155
    • ?-Alanine 1-methylethyl ester hydrochloride (1:1); ?-Alanine, 1-methylethyl ester, hydrochloride (9CI); Isopropyl 3-aminopropionate hydrochloride; ?-Alanine isopropyl ester hydrochloride
    • 51871-17-1
    • Z147652234
    • 39825-36-0
    • BCA87117
    • DTXSID70655349
    • CS-0241136
    • ZFJJVRUMTOXLAG-UHFFFAOYSA-N
    • Beta Alanine Isopropyl Ester Hydrochloride
    • ISOPROPYL3-AMINOPROPANOATEHYDROCHLORIDE
    • G35084
    • ss-Alanine 1-methylethyl ester hydrochloride (1:1); ss-Alanine, 1-methylethyl ester, hydrochloride (9CI); Isopropyl 3-aminopropionate hydrochloride; ss-Alanine isopropyl ester hydrochloride
    • Inchi: 1S/C6H13NO2.ClH/c1-5(2)9-6(8)3-4-7;/h5H,3-4,7H2,1-2H3;1H
    • InChI Key: ZFJJVRUMTOXLAG-UHFFFAOYSA-N
    • SMILES: Cl.O(C(CCN)=O)C(C)C

Computed Properties

  • Exact Mass: 131.09469
  • Monoisotopic Mass: 167.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 177.5°Cat760mmHg
  • Flash Point: 50.3°C
  • Refractive Index: 1.433
  • PSA: 52.32

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Additional information on b-Alanine, 1-methylethyl ester

Introduction to b-Alanine, 1-methylethyl ester (CAS No. 39825-36-0)

b-Alanine, 1-methylethyl ester (CAS No. 39825-36-0) is a versatile compound that has gained significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is a derivative of b-alanine, an important non-proteinogenic amino acid, and is characterized by its unique chemical structure and properties. In this comprehensive introduction, we will delve into the chemical composition, synthesis methods, biological activities, and potential applications of b-Alanine, 1-methylethyl ester.

The chemical structure of b-Alanine, 1-methylethyl ester consists of a central b-alanine moiety with a 1-methylethyl ester group attached to the carboxylic acid functional group. This esterification process imparts unique solubility and stability characteristics to the compound, making it suitable for various applications in both research and industry. The molecular formula of b-Alanine, 1-methylethyl ester is C7H15NO2, and its molecular weight is approximately 149.20 g/mol.

In terms of synthesis, b-Alanine, 1-methylethyl ester can be prepared through several methods. One common approach involves the reaction of b-alanine with isobutyl alcohol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction typically proceeds under mild conditions and yields high purity products. Another method involves the use of coupling reagents such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) to facilitate the formation of the ester bond. These synthetic routes have been extensively studied and optimized to ensure high yields and purity levels.

The physical properties of b-Alanine, 1-methylethyl ester are also noteworthy. It is a colorless to pale yellow liquid at room temperature with a characteristic odor. The compound has a melting point of -20°C and a boiling point of 180°C at atmospheric pressure. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and dichloromethane. These properties make it suitable for use in various chemical reactions and formulations.

In the realm of biological research, b-Alanine, 1-methylethyl ester has shown promising potential as a precursor for the synthesis of biologically active compounds. Recent studies have explored its role in the development of novel drugs and therapeutic agents. For instance, researchers have investigated its use in the synthesis of peptides and peptidomimetics that exhibit anti-inflammatory and neuroprotective properties. These findings highlight the versatility of b-Alanine, 1-methylethyl ester in drug discovery and development.

Moreover, b-Alanine, 1-methylethyl ester has been studied for its potential applications in cosmetic formulations. Its ability to enhance skin hydration and improve skin barrier function has been demonstrated in several preclinical studies. The compound's low toxicity profile and good skin compatibility make it an attractive ingredient for use in moisturizers, serums, and other skincare products.

In addition to its biological applications, b-Alanine, 1-methylethyl ester has found utility in analytical chemistry as a reference standard for chromatographic analysis. Its well-defined chemical structure and stability make it an ideal candidate for use in high-performance liquid chromatography (HPLC) and gas chromatography (GC) methods. Researchers often employ this compound to calibrate instruments and validate analytical procedures.

The environmental impact of b-Alanine, 1-methylethyl ester is another important consideration. Studies have shown that it exhibits low toxicity to aquatic organisms and does not bioaccumulate in the environment. This makes it a relatively safe compound for industrial use when proper handling and disposal protocols are followed.

In conclusion, b-Alanine, 1-methylethyl ester (CAS No. 39825-36-0) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, cosmetics, and analytical chemistry. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow even further.

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